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An in-depth analysis of the primary methodologies used to classify solar flares, including the
GOES X-ray Classification, the H-alpha Optical Classification, and the Mount Wilson Sunspot
Classification. This guide provides a detailed comparison of their observational techniques,
classification scales, and their interrelationships, supported by quantitative data to aid in
research and analysis.

Solar flares, sudden and intense bursts of radiation from the Sun's atmosphere, are a key focus
of heliophysics and space weather research. The ability to consistently classify these events is
crucial for understanding their underlying physics, predicting their occurrence, and mitigating
their potential impacts on terrestrial and space-based technologies. Over the decades, several
classification schemes have been developed, each with its own strengths and observational
basis. This guide provides a comparative analysis of the most significant methods: the now-
standard GOES X-ray classification, the historical yet still relevant H-alpha optical classification,
and the flare-potential-indicating Mount Wilson classification of sunspot groups.

Comparative Analysis of Classification Schemes

The classification of solar flares has evolved with advancements in observational technology.
While early classifications relied on optical observations of the chromosphere, the advent of
space-based observatories has allowed for direct measurement of the high-energy emissions
that are a more direct proxy for a flare's total energy release.
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GOES X-ray Classification

The Geostationary Operational Environmental Satellite (GOES) network provides the modern
standard for solar flare classification. This system categorizes flares based on their peak soft X-
ray flux in the 1 to 8 Angstrém (0.1 to 0.8 nm) wavelength band, as measured by sensors on
the GOES spacecraft. This method is favored for its quantitative and objective nature, providing
a direct measure of the flare's energy output.

The GOES classification is a logarithmic scale, with each class representing a tenfold increase
in energy. The classes are designated A, B, C, M, and X, with A being the smallest and X the
largest. Each class is further subdivided with a numerical suffix from 1 to 9 (e.g., C1, M5, X2),
providing a finer scale of intensity. X-class flares with a peak flux greater than 10—3 W/m?2 can
have a numerical suffix of 10 or higher.

H-alpha (Ha) Optical Classification

Before the continuous X-ray monitoring from space, solar flares were classified based on their
appearance in the H-alpha spectral line (656.3 nm). This method relies on ground-based
optical telescopes and assesses two main characteristics of the flare's chromospheric
manifestation: its area and its brightness.

The "importance" of a flare in the H-alpha system is a two-character code. The first character is
a number from 'S’ (for subflare) to '4', representing the corrected area of the flare in millionths
of the solar hemisphere. The second character is a letter—'f' (faint), 'n' (normal), or 'b’ (brilliant)
—which qualitatively describes the flare's peak brightness. While this system provided a crucial
historical foundation, it is considered less direct than the GOES classification because the H-
alpha emission represents only a fraction of the total energy released in a flare.

Mount Wilson Sunspot Classification

This classification scheme does not directly categorize the flares themselves but rather the
sunspot groups where they are most likely to originate. The Mount Wilson system classifies
sunspot groups based on their magnetic complexity and the distribution of magnetic polarities.
There is a strong correlation between the magnetic complexity of a sunspot group and its
likelihood of producing powerful flares.
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The classes range from simple magnetic configurations, such as 'Alpha’ (unipolar) and 'Beta’
(bipolar), to highly complex configurations like 'Beta-Gamma-Delta' and 'Delta’. Sunspot groups
with 'Delta’ configurations—where umbrae of opposite polarity are located within the same
penumbra—are known to be the most prolific producers of major solar flares.

Quantitative Data Comparison

The following tables summarize the quantitative aspects of each classification system and the
statistical relationship between them.

Peak Flux Range (1-8 A)

GOES X-ray Class Associated Earth Effects
(watts/m?)
A <1077 Background level
B 10-7to < 10-° Very minor, if any
Minor, with few noticeable
C 10-6to <103
consequences on Earth
Can cause brief radio
M 10>to< 10 blackouts in polar regions and
minor radiation storms
Can trigger planet-wide radio
X =104 blackouts and long-lasting

radiation storms

Table 1: GOES Solar Flare X-ray Classification and Terrestrial Impacts. This table details the
logarithmic scale of the GOES classification based on peak soft X-ray flux and the potential
consequences of each flare class on Earth.
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Corrected Area (Millionths ) .
H-alpha Importance . Brightness Qualifier
of Hemisphere)

S (Subflare) <100 f,n, b
1 100 - 250 f,n, b
2 250 - 600 f,n, b
3 600 - 1200 f,n, b
4 > 1200 f,n, b

Table 2: H-alpha Optical Flare Classification. This table outlines the classification of solar flares
based on their area and brightness as observed in the H-alpha spectral line. 'f' denotes faint, 'n’
normal, and 'b’ brilliant.

. Percentage of Flares by
Mount Wilson Sunspot

cl Description GOES Class Occurring in
ass

this Sunspot Type
B-Class
a (Alpha) Unipolar sunspot group. 2.50%

Bipolar group with a simple
B (Beta) o N 71.30%
division between polarities.

Complex region with irregularly
Yy (Gamma) o N 0.00%
distributed polarities.

Beta group containing at least
o (Beta-Delta) 0.20%
one delta spot.

Gamma group containing at
yd (Gamma-Delta) 0.03%
least one delta spot.

Beta-gamma group containing
Byd (Beta-Gamma-Delta) 25.47%
at least one delta spot.
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Table 3: Correlation of Mount Wilson Sunspot Classification with GOES Flare Production. This
table shows the percentage of B, C, M, and X-class flares that originate from different types of
sunspot magnetic configurations. The data clearly indicates that the most magnetically complex
groups, particularly the Byd class, are responsible for the vast majority of the most powerful X-
class flares.

Experimental Protocols

The methodologies for classifying solar flares are distinct for each system, relying on specific
instrumentation and data analysis procedures.

GOES X-ray Classification Protocol

o Data Acquisition: The GOES satellites continuously monitor the Sun's soft X-ray output in the
1-8 A and 0.5-4 A wavelength bands using X-ray sensors.

o Event Identification: A flare event is identified when there is a steep and monotonic increase
in the 1-8 A flux for four consecutive one-minute intervals, with the final value being
significantly higher than the initial one.

o Peak Flux Determination: The maximum one-minute averaged flux value during the event is
recorded as the peak flux.

o Classification: The flare is classified into A, B, C, M, or X based on the logarithmic scale of its
peak flux. The numerical suffix is determined by the multiplier of the peak flux within that
class (e.g., a peak flux of 2.4 x 10—> W/m2 is classified as an M2.4 flare).

e Event End: The event is considered to have ended when the flux level decays to a point
halfway between the peak flux and the pre-flare background level.

H-alpha Classification Protocol

o Observation: Solar observers use ground-based telescopes equipped with narrow-bandpass
filters centered on the H-alpha spectral line (656.3 nm) to monitor the Sun's chromosphere.

o Flare Detection: Aflare is identified as a sudden, rapid, and intense brightening in the
chromosphere.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Area Measurement: At the time of maximum brightness, the area of the flare plage is
measured. This apparent area is then corrected for foreshortening (the effect of the flare's
position on the curved solar disk) to determine the true area in millionths of the solar
hemisphere.

Brightness Estimation: The peak brightness of the flare is qualitatively assessed by the
observer and categorized as faint (f), normal (n), or brilliant (b) relative to the surrounding
chromosphere.

Classification: The flare is assigned its two-character importance class based on the
corrected area and the estimated brightness (e.g., 2b for a large and brilliant flare).

Mount Wilson Classification Protocol

Data Acquisition: High-resolution images of sunspot groups (active regions) are obtained,
typically in white light, along with magnetograms which map the magnetic polarity and
strength across the region.

Polarity Mapping: The magnetogram is used to identify the distribution of positive and
negative magnetic polarities within the sunspot group.

Configuration Analysis: The spatial arrangement and complexity of these polarities are
analyzed.

Classification: The sunspot group is assigned a classification (Alpha, Beta, Gamma, Delta,
and combinations thereof) based on its magnetic configuration. For example, a group with a
simple positive and negative polarity is a Beta group, while a group with umbrae of opposite
polarity within a single penumbra is classified as having a Delta spot.

Visualizing the Classification Workflow

The following diagrams illustrate the logical flow and relationships of the solar flare

classification methods.
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Figure 1: Workflow of Solar Flare Classification Methods.
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Figure 2: Logical Relationship Between Classification Methods.

Conclusion

The classification of solar flares is a fundamental aspect of solar physics and space weather
forecasting. While the H-alpha and Mount Wilson classifications provide valuable historical
context and predictive insight into flare potential, the GOES X-ray classification has become
the definitive standard due to its objective, quantitative measurement of a flare's peak energy
output. Understanding the methodologies, scales, and interrelationships of these different
systems is essential for researchers and scientists analyzing both current and historical solar
data. The quantitative relationships, particularly between sunspot magnetic complexity and
flare intensity, underscore the physical connection between the Sun's magnetic field and its

most energetic eruptions.
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 To cite this document: BenchChem. [A Comparative Guide to Solar Flare Classification
Methods for Researchers and Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177992#comparative-analysis-of-different-solar-
flare-classification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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